Cas no 95476-30-5 (2H-1,4-Benzothiazin-3(4H)-one, 2-[(4-methylphenyl)methylene]-)

• Product Name: 2H-1,4-Benzothiazin-3(4H)-one, 2-[(4-methylphenyl)methylene]-
• CAS No: 95476-30-5
• MF: C₁₆H₁₃NOS
• MW: 267.345522642136
• CID: 751807
• PubChem ID: 4278965
• Update Time: 2025-04-19

2H-1,4-Benzothiazin-3(4H)-one, 2-[(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 2-[(4-methylphenyl)methylene]-
• 2-[(4-methylphenyl)methylidene]-4H-1,4-benzothiazin-3-one
• ChemDiv3_013087
• 95476-30-5
• SCHEMBL10817032
• DTXSID50401503

• Inchi： 1S/C16H13NOS/c1-11-6-8-12(9-7-11)10-15-16(18)17-13-4-2-3-5-14(13)19-15/h2-10H,1H3,(H,17,18)
• InChI Key： DOUWJSBULVQEQA-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC=CC1=2)=O)=CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 267.07178521g/mol
• Monoisotopic Mass: 267.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų